Cas no 65078-05-9 (4-Methyl-2-nitrobenzamide)
4-Methyl-2-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-2-nitrobenzamide
- 4-methyl-2-nitro-benzamide
- 4-Methyl-2-nitrobenzamide
-
- Inchi: 1S/C8H8N2O3/c1-5-2-3-6(8(9)11)7(4-5)10(12)13/h2-4H,1H3,(H2,9,11)
- InChI Key: VWKSRDFIGWFBMV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C)=CC=1[N+](=O)[O-])N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 224
- XLogP3: 0.2
- Topological Polar Surface Area: 88.9
4-Methyl-2-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002054-250mg |
4-Methyl-2-nitrobenzamide |
65078-05-9 | 97% | 250mg |
$470.40 | 2023-09-01 | |
| Alichem | A015002054-500mg |
4-Methyl-2-nitrobenzamide |
65078-05-9 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| Alichem | A015002054-1g |
4-Methyl-2-nitrobenzamide |
65078-05-9 | 97% | 1g |
$1534.70 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739967-1g |
4-Methyl-2-nitrobenzamide |
65078-05-9 | 98% | 1g |
¥627.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739967-5g |
4-Methyl-2-nitrobenzamide |
65078-05-9 | 98% | 5g |
¥1816.00 | 2024-05-05 |
4-Methyl-2-nitrobenzamide Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 4-Methyl-2-nitrobenzamide
Research Brief on 4-Methyl-2-nitrobenzamide (CAS: 65078-05-9): Recent Advances and Applications in Chemical Biology and Medicine
4-Methyl-2-nitrobenzamide (CAS: 65078-05-9) is a nitroaromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and emerging therapeutic potentials. The compound's unique chemical structure, characterized by a nitro group adjacent to an amide functionality, makes it a versatile intermediate in organic synthesis and drug development.
Recent studies have highlighted the role of 4-Methyl-2-nitrobenzamide as a precursor in the synthesis of more complex bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel antimicrobial agents. The researchers utilized 4-Methyl-2-nitrobenzamide as a key intermediate to synthesize a series of nitroaromatic derivatives with potent activity against multidrug-resistant bacterial strains. The study reported a minimum inhibitory concentration (MIC) of ≤2 µg/mL for some derivatives, underscoring the compound's potential in addressing antibiotic resistance.
In addition to its antimicrobial properties, 4-Methyl-2-nitrobenzamide has shown promise in cancer research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters explored its role as a scaffold for designing small-molecule inhibitors targeting specific oncogenic pathways. The study found that derivatives of 4-Methyl-2-nitrobenzamide exhibited selective inhibition of kinase activity in vitro, with IC50 values in the low micromolar range. These findings suggest that further optimization of this scaffold could yield clinically relevant anticancer agents.
The compound's mechanism of action is an area of active investigation. Preliminary data from a 2023 study in Chemical Biology & Drug Design indicate that 4-Methyl-2-nitrobenzamide derivatives may interact with cellular redox systems, potentially inducing oxidative stress in target cells. This property could explain its observed activity against both microbial pathogens and cancer cells, which often exhibit altered redox homeostasis compared to normal cells. However, more detailed mechanistic studies are needed to fully elucidate these pathways.
From a synthetic chemistry perspective, recent advances have improved the efficiency of 4-Methyl-2-nitrobenzamide production. A 2023 report in Organic Process Research & Development described a novel catalytic method for its synthesis, achieving a 92% yield with excellent purity. This development is particularly significant for scaling up production for potential pharmaceutical applications. The method employs environmentally benign catalysts, aligning with current trends in green chemistry.
Despite these promising developments, challenges remain in the clinical translation of 4-Methyl-2-nitrobenzamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship studies. Recent computational modeling approaches, as reported in a 2023 Journal of Chemical Information and Modeling article, are helping to predict and optimize these pharmacokinetic properties early in the drug discovery process.
In conclusion, 4-Methyl-2-nitrobenzamide (CAS: 65078-05-9) represents a chemically interesting and biologically active scaffold with multiple potential applications in medicine. Ongoing research continues to uncover new dimensions of its utility, from antimicrobial to anticancer applications. As synthetic methodologies improve and our understanding of its mechanism deepens, this compound may serve as the foundation for developing novel therapeutic agents addressing pressing medical challenges.
65078-05-9 (4-Methyl-2-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)